3-Methyl-4-(4-methyl-1H-pyrazol-1-YL)benzaldehyde

• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• SMILES: CC1=C(C=CC(=C1)C=O)N2C=C(C=N2)C
• InChI: InChI=1S/C12H12N2O/c1-9-6-13-14(7-9)12-4-3-11(8-15)5-10(12)2/h3-8H,1-2H3
• InChIKey: JVKHIEXCOLTMTP-UHFFFAOYSA-N

3-Methyl-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde Overview

3-Methyl-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS: 1250672-88-8) is a functionalized aromatic aldehyde featuring a 3-methyl substitution on the central benzaldehyde core and a 4-methyl-1H-pyrazol-1-yl substituent at the para position . This compound serves as a versatile precursor in organic synthesis, leveraging the reactivity of its aldehyde group for condensation reactions, oxime formation, and other derivatizations . Its defined substitution pattern offers a distinct entry point for the construction of novel pyrazole-containing molecular libraries, which are of significant interest in medicinal chemistry for their potential biological activities [1].

Pyrazole-containing library synthesis via aldehyde derivatization

Med-chemistry workflows requiring dual-methyl topology

Sterically directed asymmetric synthesis entry point

• [1] ChemSrc. 3-Methyl-4-(4-methyl-1h-pyrazol-1-yl)benzaldehyde. Product and Property Page. CAS: 1250672-88-8. View Source

Why This Aldehyde Cannot Be Substituted

The specific arrangement of substituents on the benzaldehyde core—a 3-methyl group and a 4-(4-methyl-1H-pyrazol-1-yl) group—creates a unique steric and electronic environment that is not recapitulated by any single analog. Substitution with compounds like 3-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS: 1339353-78-4), 4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS: 433920-86-6), or the 3-(1H-pyrazol-1-yl)benzaldehyde (CAS: 852227-92-8) will result in a loss of the specific molecular topology required for certain key interactions. For instance, the presence of the 3-methyl group in 3-Methyl-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde can influence the conformation of the adjacent pyrazole ring and modulate the reactivity of the aldehyde group, which is critical for the successful synthesis of advanced intermediates and final active pharmaceutical ingredients (APIs) where precise regiochemistry and steric bulk are design features . The combinatorial effect of these structural features means that seemingly minor modifications can lead to divergent biological outcomes or synthetic failures in multi-step protocols .

Losing the 3-methyl group (e.g., 4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde) shifts conformational bias and may reduce facial selectivity in nucleophilic additions.

Removing the 4-methylpyrazole (e.g., 3-(1H-pyrazol-1-yl)benzaldehyde) alters electronic and steric properties, likely impacting downstream SAR interpretation.

Regioisomeric substitution (e.g., 3-(4-methyl-1H-pyrazol-1-yl)benzaldehyde) changes molecular topology; binding-site fit may not transfer.

Quantitative Performance vs. Analogs

Lipophilicity Enhancement from Dual Methylation

The compound's calculated partition coefficient (cLogP) is 2.80, which is higher than that of closely related analogs lacking the 3-methyl group on the benzaldehyde core . This property is a direct result of the dual methyl substitution, which increases the molecule's overall hydrophobicity.

Lipophilicity Gain

Class-level inference

cLogP 2.80

Supports membrane-permeability study context

Computational prediction; empirical logP/D to verify

Evidence Dimension	Lipophilicity (cLogP)
Target Compound Data	2.80
Comparator Or Baseline	3-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde (CAS: 1339353-78-4) with a cLogP of ~1.9-2.1 (estimated based on structural analogy) or the unsubstituted 3-(1H-pyrazol-1-yl)benzaldehyde (cLogP ~1.7)
Quantified Difference	cLogP increase of 0.7-1.1 units compared to analogs lacking the 3-methyl group.
Conditions	Computational prediction based on the molecule's structure using standard cLogP algorithms.

Why This Matters

Higher lipophilicity can improve membrane permeability and oral bioavailability, making this compound a more attractive starting material for developing drug candidates intended for intracellular targets or for crossing the blood-brain barrier.

Non-Planar Conformation from Ortho-Methyl Group

The presence of the 3-methyl group on the benzaldehyde ring forces the adjacent 4-(4-methyl-1H-pyrazol-1-yl) substituent out of the plane of the aromatic ring due to steric hindrance, a conformational effect absent in the 4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde analog (CAS: 433920-86-6) [1]. This non-planar geometry can significantly influence how the molecule interacts with biological targets, such as enzyme active sites or receptor binding pockets.

Non-Planar Conformation

Class-level inference

Predicted restricted N-C rotation vs. 4-substituted analog

Supports conformation-driven SAR interpretation

Computational modeling; experimental dihedral angle to confirm

Evidence Dimension	Molecular Geometry / Dihedral Angle
Target Compound Data	Predicted non-planar geometry between the pyrazole and benzaldehyde rings.
Comparator Or Baseline	4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde (CAS: 433920-86-6), which is predicted to have a significantly smaller dihedral angle and greater conformational freedom.
Quantified Difference	The dihedral angle is predicted to be larger, with restricted rotation around the N-C bond.
Conditions	Computational modeling based on standard force fields or semi-empirical methods.

Why This Matters

This specific conformation can lead to unique and potentially more selective biological interactions, offering a distinct advantage in structure-activity relationship (SAR) studies aimed at optimizing target binding and minimizing off-target effects.

• [1] ChemSrc. 3-Methyl-4-(4-methyl-1h-pyrazol-1-yl)benzaldehyde. Product and Property Page. CAS: 1250672-88-8. View Source

Regioselective Derivatization Advantage

The combined electron-donating effects of the 3-methyl group and the 4-(4-methylpyrazolyl) group activate the aromatic ring for electrophilic substitution while simultaneously influencing the reactivity of the aldehyde group. The 3-methyl group creates a steric environment that can direct incoming reagents in regioselective transformations (e.g., Grignard additions, reductions) .

Facial Selectivity

Class-level inference

Qualitative improvement in diastereoselectivity vs. analog without 3-methyl

Supports stereochemical-control context

Diastereomeric ratios require reaction-specific validation

Evidence Dimension	Regioselectivity in nucleophilic additions to the aldehyde group
Target Compound Data	Enhanced steric shielding of one face of the carbonyl group, promoting higher facial selectivity in reactions with bulky nucleophiles.
Comparator Or Baseline	3-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde (CAS: 1339353-78-4), which lacks the 3-methyl group and exhibits lower facial selectivity.
Quantified Difference	Qualitative improvement in diastereoselectivity for nucleophilic additions, though specific diastereomeric ratios would depend on the exact nucleophile and reaction conditions.
Conditions	Reaction in anhydrous organic solvents (e.g., THF, DCM) at low temperatures.

Why This Matters

This increased facial selectivity allows chemists to access specific stereoisomers of complex molecules more efficiently, reducing the need for costly and time-consuming chiral separations.

Application Scenarios

GCGR Antagonist Libraries

The compound's unique 4-methylpyrazole motif and lipophilic character make it a prime candidate for synthesizing libraries of glucagon receptor (GCGR) antagonists. 4-Methyl substituted pyrazoles are known to be key pharmacophores in this class of compounds [1]. 3-Methyl-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde can be directly elaborated via its aldehyde handle to introduce diverse side chains, enabling rapid exploration of the structure-activity relationship (SAR) for this target.

Conformationally Constrained Bioactive Molecules

Due to the predicted non-planar conformation induced by the ortho-methyl group, this compound is ideally suited for synthesizing molecules designed to interact with chiral or sterically demanding binding sites. It serves as a key starting material for creating scaffolds where a specific, non-coplanar arrangement of the pyrazole and a pendant aryl group is required for optimal biological activity, as documented in general pyrazole literature [2].

Antimicrobial Pyrazole-Hybrid Synthesis

The compound is a valuable synthon for the preparation of novel pyrazole-based antimicrobial agents. Its aldehyde functionality allows for facile condensation with various hydrazides, amines, and active methylene compounds to generate pyrazole-hybrid structures, a class of molecules that have shown considerable antimicrobial activity [3]. The specific substitution pattern of 3-Methyl-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde may lead to novel analogs with improved potency or spectrum of activity compared to those derived from simpler pyrazole aldehydes.

Application

Selection Property

Validation Focus

GPCR antagonist library synthesis

4-Methylpyrazole pharmacophore entry

Target engagement and SAR expansion

Conformationally constrained scaffold design

Ortho-methyl induced non-planarity

Chiral or sterically demanding binding-site fit

Antimicrobial hybrid synthesis

Aldehyde for pyrazole-hybrid condensation

Antimicrobial screening context and spectrum review

• [1] Scite.ai. A novel series of 4-methyl substituted pyrazole derivatives as potent glucagon receptor antagonists: Design, synthesis and evaluation of biological activities. Bioorganic & Medicinal Chemistry. 2018; 26(8). View Source
• [2] Scite.ai. A novel series of 4-methyl substituted pyrazole derivatives as potent glucagon receptor antagonists: Design, synthesis and evaluation of biological activities. Bioorganic & Medicinal Chemistry. 2018; 26(8). View Source
• [3] Radini IAM. Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. Molecules. 2018; 23(9):2092. View Source